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Compound of Interest

Compound Name: Tetrabutylphosphonium iodide

Cat. No.: B1222163

This guide provides comprehensive safety information and handling precautions for
tetrabutylphosphonium iodide, tailored for researchers, scientists, and professionals in drug
development. The following sections detail the compound's properties, hazards, and the
necessary measures to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

Tetrabutylphosphonium iodide is classified as a hazardous substance.[1][2][3] The primary
hazards associated with this chemical include:

Acute Oral Toxicity: Harmful if swallowed.[2][3][4][5]

Skin Irritation: Causes skin irritation.[3][4][5][6][7]

Serious Eye Irritation: Causes serious eye irritation.[1][3][4][5][6][7]

Respiratory Irritation: May cause respiratory irritation.[2][4][6][8]

The substance is typically represented by the GHS pictograms for "Warning" and carries the
corresponding hazard statements.[1][7]

Quantitative Data Summary

The physical, chemical, and toxicological properties of tetrabutylphosphonium iodide are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula Ci6Hs36lP [71097[10][11]
Molecular Weight 386.34 g/mol [71[9][10][11]
CAS Number 3115-66-0 [7][9][10][11]
Appearance Light yellow solid [2]

Melting Point 98-100 °C [11]
Solubility Soluble in water. [11]

Density 0.572 g/cm? at 28 °C [12]

logP (Octanol/Water) 0.869 (pH 6.28, 25 °C) [2][12]
Acute Toxicity (Oral) LD50: 1990 mg/kg (Rat) [31[5]

Acute Toxicity (1V) LD50: 32 mg/kg (Mouse) [O][10][11]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory to minimize risks when handling
tetrabutylphosphonium iodide.

3.1. Engineering Controls Handling should be performed in a well-ventilated area.[3] Use a
local exhaust ventilation system to control the dispersion of dust.[3][4] Ensure that safety
showers and eyewash stations are readily accessible and in close proximity to the workstation.
[13]

3.2. Personal Protective Equipment (PPE) A comprehensive assessment of the specific
workplace conditions should guide the selection of appropriate PPE.

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or
NIOSH (US) approved standards.[4][8] A face shield may be necessary depending on the
situation.[3]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[3] Gloves
should be inspected before use and disposed of properly after handling the substance.[4] A
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complete protective suit is recommended to prevent skin contact.[4]

» Respiratory Protection: For operations that may generate dust, use a NIOSH-approved P95
(US) or P1 (EU EN 143) particle respirator.[4] For higher-level protection, an OV/AG/P99
(US) or ABEK-P2 (EU EN 143) respirator is recommended.[4]

3.3. General Hygiene Practices Wash hands thoroughly after handling and before breaks or at
the end of the workday.[1][3][4] Do not eat, drink, or smoke in areas where the chemical is
handled or stored.[1][3][5] Avoid the formation and inhalation of dust.[2][4][13]

3.4. Storage Conditions Store in a tightly closed container in a dry, cool, and well-ventilated
place.[1][2][5][13] The substance is hygroscopic and light-sensitive, so it should be protected
from moisture and light.[4][5] Store locked up and away from incompatible materials such as
strong oxidizing agents.[5][6]

Workflow for Handling and Emergency Response

The following diagram illustrates the logical workflow for the safe handling of
tetrabutylphosphonium iodide and the appropriate emergency response procedures.
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Workflow for Safe Handling and Emergency Response.
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First-Aid Measures

Immediate first aid is crucial in the event of exposure.

If Inhaled: Move the person to fresh air.[1][4][6][13] If breathing is difficult, provide oxygen.[6]
If the person is not breathing, give artificial respiration and consult a doctor immediately.[4][6]

In Case of Skin Contact: Immediately remove all contaminated clothing.[5][6] Wash the
affected area with plenty of soap and water.[1][4][5][6] If skin irritation persists, seek medical
attention.[1]

In Case of Eye Contact: Rinse the eyes cautiously and thoroughly with plenty of water for at
least 15 minutes.[1][4][6] Remove contact lenses if present and easy to do, and continue
rinsing.[1][5][6] Consult a physician or ophthalmologist.[4][5]

If Swallowed: Rinse the mouth with water.[1][4][6] Do not induce vomiting.[6] Never give
anything by mouth to an unconscious person.[4][6] Call a poison control center or doctor
immediately.[6]

Fire-Fighting and Accidental Release Measures

6.1. Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][5]

Specific Hazards: Thermal decomposition can release hazardous substances, including
carbon oxides, nitrogen oxides, and hydrogen iodide.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][4]

6.2. Accidental Release

Personal Precautions: Use personal protective equipment, including respiratory protection.[4]
Avoid dust formation and breathing in dust or vapors.[4] Evacuate personnel to safe areas.[4]

o Environmental Precautions: Prevent the product from entering drains.[4][5]
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» Methods for Cleaning Up: Sweep up the spilled material without creating dust and place it in
a suitable, closed container for disposal.[2][4]

Disposal Considerations

Waste material is considered hazardous and must be disposed of in accordance with local,
state, and federal regulations.[2] It is recommended to use a licensed professional waste
disposal service.[4] One suggested method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4] Do
not dispose of it with other waste, and handle uncleaned containers as you would the product
itself.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Tetrabutylphosphonium lodide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222163#tetrabutylphosphonium-iodide-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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